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Compound of Interest

Compound Name: T2AA

Cat. No.: B1139199

For researchers and drug development professionals handling T2AA, a potent proliferating cell
nuclear antigen (PCNA) inhibitor, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. While specific disposal instructions for T2ZAA
are not readily available, a comprehensive approach based on its chemical properties,
available safety data, and standard laboratory waste management practices can ensure its
safe and compliant disposal.

Core Principles for T2AA Disposal

The fundamental principle of chemical waste disposal is to prevent harm to human health and
the environment. For a compound like T2AA, which is intended for laboratory research use
only, this involves treating it as potentially hazardous chemical waste unless explicitly stated
otherwise by a specific Safety Data Sheet (SDS). All waste materials, including the pure
compound, solutions, and contaminated labware, must be managed in accordance with
institutional, local, and national regulations.

Quantitative Data Summary

While no specific disposal-related quantitative data for T2ZAA was found, the following table
summarizes its relevant chemical and physical properties that inform disposal decisions.
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Property Value Source
Molecular Weight 511.09 g/mol

Formula C15H1512NOs3

Appearance Crystalline solid [1]

Soluble in DMSO (to 100 mM),
Solubility DMF (30 mg/ml), and Ethanol
(30 mg/ml).[1]

Purity >98%

Storage Store at -20°C

Procedural Guidance for T2AA Disposal

The following step-by-step guidance outlines the recommended procedure for the disposal of
T2AA waste. This procedure is based on general best practices for laboratory chemical waste
and should be adapted to comply with your institution's specific policies.

Step 1: Waste Identification and Segregation

« Identify all T2AA waste streams: This includes:
o Unused or expired pure T2AA powder.
o Stock solutions of T2AA (e.g., in DMSO).
o Diluted working solutions.

o Contaminated labware and personal protective equipment (PPE), such as pipette tips,
tubes, vials, gloves, and lab coats.

o Segregate T2AA waste: Do not mix T2AA waste with general laboratory trash or other
chemical waste streams unless specifically permitted by your institution's environmental
health and safety (EHS) office.

Step 2: Containerization and Labeling
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e Solid Waste:

o Collect pure T2AA powder and contaminated solids (e.g., weighing paper, contaminated
wipes) in a dedicated, sealable, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.
e Liquid Waste:
o Collect all T2AA solutions in a dedicated, leak-proof, and shatter-resistant container.
o If the solvent is flammable (e.g., ethanol), use a container suitable for flammable liquids.

o Do not overfill liquid waste containers; leave at least 10% headspace to allow for
expansion.

e Labeling:
o Clearly label all waste containers with the words "Hazardous Waste."

o Identify the contents, including the full chemical name "T2AA ((BS)-B-Amino-4-(4-
hydroxyphenoxy)-3,5-diiodobenzenepropanol)" and any solvents present with their
approximate concentrations.

o Include the date the waste was first added to the container.
Step 3: Storage of Waste
o Store T2AA waste in a designated satellite accumulation area (SAA) within the laboratory.
e The SAA should be in a secondary containment tray to prevent spills.
o Keep waste containers securely sealed when not in use.
Step 4: Disposal Request and Pickup

e Once the waste container is full or ready for disposal, follow your institution's procedures to
request a waste pickup from the EHS department.
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» Do not dispose of T2AA waste down the drain or in the regular trash.

Experimental Protocols

While no experimental protocols for the disposal of T2AA were found, the general procedures
outlined above are based on standard protocols for chemical waste management in a

laboratory setting.

T2AA Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of T2AA.
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T2AA Disposal Workflow

Step 1: Identification & Segregation

Identify T2AA Waste
(Solid, Liquid, Contaminated Materials)

'

Segregate Waste Streams

Step 2: Containerization & Labeling

Select Appropriate Waste Container

'

Label Container Correctly
(Hazardous Waste, Contents, Date)

Step 3: Storage

Store in Designated Satellite
Accumulation Area

'

Use Secondary Containment

Step 4: Final Disposal

Request Waste Pickup from EHS

'

EHS Collects for Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of T2ZAA waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of T2AA, minimizing risks to themselves, their colleagues, and the environment.
Always consult your institution's specific guidelines and EHS office for any questions or
clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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